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Health and Safety Guide for Handling Dimethyl
Vinyl Phosphate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer
This document is intended for informational purposes only and should not be used as a

substitute for a comprehensive Safety Data Sheet (SDS) or professional safety consultation. All

personnel handling dimethyl vinyl phosphate must be thoroughly trained in its hazards and

safe handling procedures. Always consult the most current SDS for this chemical and follow all

applicable local, state, and federal regulations.

Introduction
Dimethyl vinyl phosphate (DMVP) is an organophosphorus compound with the chemical

formula C₄H₉O₃P.[1][2] It is a colorless liquid that is fully miscible in water.[3][4] DMVP serves

as a versatile monomer in the production of polymers and copolymers and is utilized in the

synthesis of pharmaceuticals and agrochemicals due to its reactivity.[1][3] As with other

organophosphorus compounds, DMVP is expected to exhibit toxicity, and its handling requires

strict adherence to safety protocols to minimize exposure and risk.[1] This guide provides an in-

depth overview of the known health and safety information for dimethyl vinyl phosphate,
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including its physicochemical properties, toxicological hazards, safe handling procedures, and

emergency response.

Physicochemical Properties
A summary of the key physical and chemical properties of dimethyl vinyl phosphate is

provided in the table below. This information is critical for understanding its behavior under

various laboratory conditions.

Property Value References

Molecular Formula C₄H₉O₃P [2][3][5]

Molecular Weight 136.09 g/mol [2][3][5]

Appearance Colorless liquid [3]

Boiling Point 197-202 °C [2][3][4]

Melting Point < -30 °C [3]

Density 1.146 g/mL at 20 °C [2][3][4]

Flash Point 101 °C (closed cup) [3]

Water Solubility Fully miscible [3][4]

Vapor Pressure 3.83 mmHg at 25°C [3]

Refractive Index n20/D 1.428 - 1.435 [2][3]

Storage Temperature 2-8°C [2][3]

Stability

Sensitive to light, air, and

moisture; store cold.[3] Can

decompose under acidic or

basic conditions.[1]

[1][3]

Toxicological Information
While specific quantitative toxicological data for dimethyl vinyl phosphate is limited in publicly

available literature, its structural similarity to other organophosphorus compounds suggests that
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it should be handled as a hazardous material.[1] Organophosphorus compounds are known to

inhibit acetylcholinesterase, an enzyme critical for nerve function, which can lead to neurotoxic

effects.[1]

Hazard Classification
Based on aggregated GHS data, dimethyl vinyl phosphate is classified as:

Skin Corrosion/Irritation, Category 1B: Causes severe skin burns and eye damage.[2][5]

Acute Toxicity, Oral, Category 4 (potential): Harmful if swallowed.[5]

Summary of Toxicological Data for Structurally Related
Compounds
To provide context, the following table summarizes acute toxicity data for related

organophosphorus compounds. This data is NOT for dimethyl vinyl phosphate and should

only be used as a general reference for the potential toxicity of this class of compounds.

Compound Species Route LD50/LC50

Dimethyl

Phosphonate
Rat Oral 3,040 mg/kg

Dimethyl

Phosphonate
Rabbit Dermal 681 mg/kg

Dimethyl

Phosphonate
Rat Inhalation > 20,000 mg/m³

2,2-Dichlorovinyl

Dimethyl Phosphate
Rat Oral Category 3

2,2-Dichlorovinyl

Dimethyl Phosphate
Rat Dermal Category 2

2,2-Dichlorovinyl

Dimethyl Phosphate
Rat Inhalation (Vapors) Category 1
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Potential Health Effects
Eye Contact: Causes severe eye damage, potentially leading to irreversible injury.[2][5]

Skin Contact: Causes severe skin burns.[2][5] Prolonged or repeated contact can lead to

skin irritation.

Inhalation: May be harmful if inhaled. Vapors may cause irritation to the respiratory tract.

Ingestion: Harmful if swallowed.[5] May cause gastrointestinal irritation, nausea, vomiting,

and diarrhea.[6]

Mechanism of Action: Acetylcholinesterase Inhibition
Organophosphorus compounds, including likely dimethyl vinyl phosphate, act as inhibitors of

acetylcholinesterase (AChE). AChE is a critical enzyme that breaks down the neurotransmitter

acetylcholine. Inhibition of AChE leads to an accumulation of acetylcholine at nerve synapses,

causing overstimulation of nerve signals. This can result in a range of symptoms from muscle

weakness and twitching to more severe effects like paralysis and respiratory failure.
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Start
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- Acetylcholinesterase (AChE)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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